3-O-Methylmannose
Overview
Description
3-O-Methylmannose is a type of polysaccharide that contains 3-O-methyl-D-mannose and mannose . It is found in Mycobacterium smegmatis, a type of bacteria . This polysaccharide plays a role in the regulation of fatty acid synthesis in the bacterium .
Synthesis Analysis
Synthetic this compound-containing polysaccharides (sMMPs) were designed and synthesized in a convergent manner . The key glycosidation steps achieved high alpha-selectivity (>50:1 >20:1) and yields (79 74%) . This was due to the selective anomerization of beta- to alpha-anomer under the glycosidation conditions .
Molecular Structure Analysis
The molecular structure of this compound is complex. It is part of a larger structure known as 3,3’-di-O-methyl-4α-mannobiose, which is a probable early precursor of MMP .
Chemical Reactions Analysis
The synthesis of sMMPs involves a series of chemical reactions, including glycosidation and anomerization . The glycosidation is well suited for a highly convergent oligosaccharide synthesis .
Scientific Research Applications
Characterization and Identification in Organisms
- 3-O-Methylmannose has been identified and characterized in various organisms. It was isolated from Coccidioides immitis and characterized using gas chromatographic comparison with synthetic this compound (Porter, Scheer, & Wheat, 1971). Additionally, its presence was noted in the cell wall polysaccharide of Leptospira and in some photosynthetic bacteria and mycobacteria (Yanagihara et al., 1983).
Role in Sugar Transport and Metabolic Stability
- The role of this compound in sugar transport was studied in isolated fat cells, where it was used to examine insulin action on sugar transport (Vinten, Gliemann, & Osterlind, 1976). Its metabolic stability in brain and other tissues was also investigated, particularly in the context of blood-brain barrier transport and hexose distribution spaces (Jay et al., 1990).
Synthesis and Structural Analysis
- Efforts have been made in the synthetic replication of this compound-containing polysaccharides to mimic their chemical and biological properties. The synthesis process achieved high alpha-selectivity and yields, providing insights into oligosaccharide synthesis (Hsu, Lee, & Kishi, 2007). Moreover, the isolation and characterization of a polysaccharide containing 3-O-Methyl-D-Mannose from Mycobacterium phlei provided detailed information about its molecular weight and structural properties (Gray & Ballou, 1971).
Inclusion in Glycoproteins and Polysaccharides
- This compound has been identified as a constituent of glycoproteins in certain gastropod haemocyanins, illustrating its broader biological significance (Hall et al., 1977). The presence of this sugar in polysaccharides from various mycobacterial species has been revisited, highlighting its role in cytoplasmic localization and potential regulatory functions in fatty acid metabolism (Jackson & Brennan, 2009).
Impact on Cellular Processes
- Studies have explored the influence of this compound and its derivatives on cellular processes such as autophagy and glucose transport in transformed chick-embryo fibroblasts, offering insights into its role in cellular metabolism and disease states (Wu et al., 2010), (Venuta & Rubin, 1973).
Safety and Hazards
properties
IUPAC Name |
(2S,3S,4R,5R)-2,4,5,6-tetrahydroxy-3-methoxyhexanal | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O6/c1-13-7(5(11)3-9)6(12)4(10)2-8/h3-8,10-12H,2H2,1H3/t4-,5-,6-,7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMTFNDVZYPHUEF-DBRKOABJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C(C=O)O)C(C(CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@H]([C@@H](C=O)O)[C@@H]([C@@H](CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20183480 | |
Record name | 3-O-Methylmannose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20183480 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2922-60-3 | |
Record name | 3-O-Methylmannose | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002922603 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-O-Methylmannose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20183480 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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